Cas no 1376439-50-7 ((Z)-N-(2-Chlorophenyl)-2-cyano-3-[2-(4-methylphenyl)-1,3-oxazol-4-yl]prop-2-enamide)

• Product Name: (Z)-N-(2-Chlorophenyl)-2-cyano-3-[2-(4-methylphenyl)-1,3-oxazol-4-yl]prop-2-enamide
• CAS No: 1376439-50-7
• MF: C₂₀H₁₄ClN₃O₂
• MW: 363.797063350677
• CID: 5977520
• PubChem ID: 97359661
• Update Time: 2025-06-09

(Z)-N-(2-Chlorophenyl)-2-cyano-3-[2-(4-methylphenyl)-1,3-oxazol-4-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1376439-50-7
• (Z)-N-(2-Chlorophenyl)-2-cyano-3-[2-(4-methylphenyl)-1,3-oxazol-4-yl]prop-2-enamide

• Inchi： 1S/C20H14ClN3O2/c1-13-6-8-14(9-7-13)20-23-16(12-26-20)10-15(11-22)19(25)24-18-5-3-2-4-17(18)21/h2-10,12H,1H3,(H,24,25)/b15-10-
• InChI Key： PTTSRRQJQBVVIH-GDNBJRDFSA-N
• SMILES： ClC1C=CC=CC=1NC(/C(/C#N)=C\C1=COC(C2C=CC(C)=CC=2)=N1)=O

Computed Properties

• Exact Mass: 363.0774544g/mol
• Monoisotopic Mass: 363.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 78.9Ų

Additional information on (Z)-N-(2-Chlorophenyl)-2-cyano-3-[2-(4-methylphenyl)-1,3-oxazol-4-yl]prop-2-enamide

Introduction to (Z)-N-(2-Chlorophenyl)-2-cyano-3-[2-(4-methylphenyl)-1,3-oxazol-4-yl]prop-2-enamide (CAS No. 1376439-50-7)

(Z)-N-(2-Chlorophenyl)-2-cyano-3-[2-(4-methylphenyl)-1,3-oxazol-4-yl]prop-2-enamide (CAS No. 1376439-50-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as oxazoles, which are characterized by their five-membered ring containing an oxygen and a nitrogen atom. The unique structural features of this compound make it a promising candidate for various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of (Z)-N-(2-Chlorophenyl)-2-cyano-3-[2-(4-methylphenyl)-1,3-oxazol-4-yl]prop-2-enamide is composed of a cyano group, a chlorophenyl substituent, and a 4-methylphenyl-containing oxazole moiety. These functional groups contribute to the compound's overall stability and reactivity, making it an attractive target for further research and development in pharmaceutical applications.

Recent studies have highlighted the potential of (Z)-N-(2-Chlorophenyl)-2-cyano-3-[2-(4-methylphenyl)-1,3-oxazol-4-yl]prop-2-enamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that the compound could be developed into a novel anti-inflammatory drug for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (Z)-N-(2-Chlorophenyl)-2-cyano-3-[2-(4-methylphenyl)-1,3-oxazol-4-yl]prop-2-enamide has also shown promising antimicrobial activity against a range of bacterial strains. A study conducted by researchers at the University of California found that the compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This broad-spectrum antimicrobial activity makes it a valuable candidate for developing new antibiotics to combat antibiotic-resistant infections.

The anticancer potential of (Z)-N-(2-Chlorophenyl)-2-cyano-3-[2-(4-methylphenyl)-1,3-oxazol-4-yl]prop-2-enamide has also been explored in several preclinical studies. Research published in the journal Cancer Letters demonstrated that the compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that the compound could be further developed into an effective anticancer agent for various types of cancer.

The pharmacokinetic properties of (Z)-N-(2-Chlorophenyl)-2-cyano-3-[2-(4-methylphenyl)-1,3-oxazol-4-yl]prop-2-enamide have also been investigated to ensure its suitability for therapeutic use. Studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, (Z)-N-(2-Chlorophenyl)-2-cyano-3-[2-(4-methylphenyl)-1,3-oxazol-4-yl]prop-2-enamide (CAS No. 1376439-50-7) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound is expected to play an increasingly important role in the development of novel drugs for treating various diseases.